Cas no 1693678-72-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanoic acid
• CAS No: 1693678-72-6
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• MDL: MFCD31559703
• CID: 4611267
• PubChem ID: 107473806
• Update Time: 2025-11-01

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4-dimethylpentanoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanoic acid

• MDL： MFCD31559703
• Inchi： 1S/C23H27NO4/c1-23(2,3)12-15(21(25)26)13-24-22(27)28-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,24,27)(H,25,26)
• InChI Key： YLTHBAOIBAYEHY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC(C)(C)C

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanoic acid (CAS No. 1693678-72-6)

In the realm of organic chemistry and pharmaceutical research, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanoic acid (CAS No. 1693678-72-6) stands out as a specialized compound with significant applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), owing to its ability to protect reactive functional groups during chemical reactions. The compound's unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a branched alkyl chain, enhances its stability and compatibility with modern synthetic methodologies.

The growing interest in peptide-based therapeutics and bioconjugation techniques has propelled the demand for high-quality Fmoc-amino acid derivatives. Researchers frequently search for terms like "Fmoc protection mechanism," "peptide synthesis optimization," and "CAS 1693678-72-6 applications" to explore its utility. This compound's role in drug discovery and biomaterials engineering aligns with current trends in personalized medicine and targeted drug delivery systems. Its compatibility with automated synthesizers further underscores its relevance in high-throughput screening (HTS) workflows.

From a structural perspective, the 4,4-dimethylpentanoic acid backbone of this compound contributes to its lipophilicity, making it valuable for modifying peptide properties such as membrane permeability and metabolic stability. The Fmoc group is selectively removable under mild basic conditions, a feature highly prized in orthogonal protection strategies. Recent publications highlight its use in antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras), addressing trending topics like "next-generation biotherapeutics" and "degrader technologies."

Quality control of CAS 1693678-72-6 is critical, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring purity >98% for research-grade material. Suppliers often emphasize its low water content and absence of toxic byproducts, catering to stringent GMP standards for preclinical studies. The compound's shelf life and storage conditions (typically -20°C under inert atmosphere) are frequently queried by laboratory personnel, reflecting practical concerns in chemical inventory management.

Innovative applications continue to emerge, including its incorporation into self-assembling peptides for tissue engineering and molecular probes for diagnostic imaging. These developments respond to search trends around "smart biomaterials" and "theranostic agents." As the scientific community explores green chemistry approaches, solvent-free coupling methods using this derivative have gained attention, aligning with sustainability-focused queries like "eco-friendly peptide synthesis."

Regulatory compliance remains paramount, with REACH and FDA guidelines governing its use in pharmaceutical applications. Documentation for CAS 1693678-72-6 typically includes detailed COA (Certificate of Analysis) and SDS (Safety Data Sheet), addressing common researcher inquiries about material traceability and handling precautions. The compound's non-hazardous classification under normal handling conditions makes it preferable over more reactive alternatives in academic and industrial settings.

Future research directions may explore its potential in peptide nucleic acids (PNAs) and peptide vaccines, areas generating substantial search traffic due to advancements in genetic medicine and infectious disease control. The compound's versatility ensures its continued relevance as synthetic biology evolves, with particular interest in unnatural amino acid incorporation strategies for engineered biologics.